Cas no 288-35-7 (2H-1,2,3-Triazole)

• Product Name: 2H-1,2,3-Triazole
• CAS No: 288-35-7
• MF: C₂H₃N₃
• MW: 69.0653192996979
• MDL: MFCD00962232
• CID: 283725
• PubChem ID: 67516
• Update Time: 2025-04-19

2H-1,2,3-Triazole Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole
• Osotriazole
• STR09959
• CHEMBL2148102
• BCP18903
• triazol
• 2H-triazole
• 27070-49-1
• 1H-1,2,3-Triazole
• 1H-[1,2,3]triazole
• 1H-1,2,3 triazole
• Triazoles
• UNII-EM7554254W
• 1-H-1,2,3-triazole
• MFCD00014490
• A25412
• 1,2,3-triazol
• 1,2,3 triazole
• SY005819
• V-triazole
• T1880
• F1905-7135
• Z237528494
• 1H-1,2,3-Triazole, 97%
• racemic triazole
• Triazacyclopentadiene
• NS00010866
• EN300-27201
• 1H-1,2,3-triazol
• 2H-(1,2,3)-triazole
• A818904
• 1,2,3-Triazole
• 1~{H}-1,2,3-triazole
• InChI=1/C2H3N3/c1-2-4-5-3-1/h1-2H,(H,3,4,5
• FT-0774760
• 288-36-8
• [1,2,3]triazole
• AB01140
• CS-B1285
• 2H-[1,2,3]triazole
• AM20090377
• CHEBI:35565
• 1H-[1,2,3]-triazole
• Q161297
• 2,3-Diazapyrrole
• 1h1,2,3-triazole
• 2h-1, 2, 3-triazole
• 1H-(1,2,3)-triazole
• D70752
• J-509548
• DTXSID30870495
• 1,2,3-1H-Triazole
• FT-0601191
• 1-H-1, 2, 3-triazole
• PS-9378
• AKOS005207098
• EM7554254W
• HUH
• CHEBI:35566
• 288-35-7
• MFCD00962232
• STL556983
• DB-005092
• DB-347068
• BBL103173

• MDL： MFCD00962232
• Inchi： 1S/C2H3N3/c1-2-4-5-3-1/h1-2H,(H,3,4,5)
• InChI Key： QWENRTYMTSOGBR-UHFFFAOYSA-N
• SMILES： N1N=CC=N1

Computed Properties

• Exact Mass: 69.03279
• Monoisotopic Mass: 69.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 24.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.274
• Boiling Point: 203°C at 760 mmHg
• Flash Point: 100.7°C
• Refractive Index: 1.534
• PSA: 41.57

2H-1,2,3-Triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD286831)